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Compound of Interest

Compound Name: SIS17

Cat. No.: B1146710 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides

immediate, essential safety and logistical information for the handling of SIS17, a selective

histone deacetylase 11 (HDAC11) inhibitor. Adherence to these guidelines is crucial for

ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for SIS17 indicates that the substance does not meet the

classification criteria for hazardous materials under EC Directives, standard laboratory

precautions are still highly recommended to minimize any potential risk.[1] The following

personal protective equipment should be utilized when handling SIS17 in a research setting.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Glasses
Must have side shields to

protect against splashes.

Chemical Splash Goggles
Recommended when handling

solutions of SIS17.

Hand Protection Chemical-Resistant Gloves

Nitrile or other suitable

material. Inspect for tears or

degradation before use.

Body Protection Laboratory Coat

Standard lab coat to protect

skin and clothing from potential

contamination.

Respiratory Protection Fume Hood

All handling of powdered

SIS17 and preparation of

solutions should be conducted

in a certified chemical fume

hood to prevent inhalation.[1]

Operational and Disposal Plan
Proper operational procedures and waste disposal are critical for laboratory safety and

environmental compliance. The following table outlines the key steps for the operational

lifecycle of SIS17, from receipt to disposal.
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Stage Procedure Key Considerations

Receiving and Storage

Inspect container upon arrival.

Store at -20°C in a tightly

sealed container.

Note the date of receipt.

Preparation of Solutions

Handle solid compound in a

chemical fume hood.[1] For in

vitro studies, SIS17 is often

dissolved in DMSO.[2] For in

vivo experiments, a common

vehicle is a mixture of DMSO,

PEG300, Tween-80, and

saline.[2]

Solutions should be freshly

prepared as the compound

can be unstable in solution.[2]

Experimental Use

Follow established laboratory

protocols for cell culture or

animal studies.

Ensure all personnel are

aware of the nature of the

compound.

Spill Cleanup

For small spills, absorb with an

inert material (e.g., vermiculite,

sand). For large spills,

evacuate the area and contact

your institution's Environmental

Health and Safety (EHS)

department.

Wear appropriate PPE during

cleanup.

Waste Disposal

Solid Waste: Collect

contaminated consumables

(e.g., pipette tips, gloves) in a

designated hazardous waste

container.[1]

Do not dispose of in regular

trash.

Liquid Waste: Collect unused

solutions and contaminated

solvents in a separate, labeled

hazardous waste container.[1]

Do not pour down the drain.[1]

Empty Containers: Triple-rinse

the original vial with a suitable

Follow your institution's

guidelines for the disposal of

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://documents.tocris.com/pdfs/tocris_msds/7969_sds.pdf?1754708245
https://www.medchemexpress.com/sis17.html
https://www.medchemexpress.com/sis17.html
https://www.medchemexpress.com/sis17.html
https://documents.tocris.com/pdfs/tocris_msds/7969_sds.pdf?1754708245
https://documents.tocris.com/pdfs/tocris_msds/7969_sds.pdf?1754708245
https://documents.tocris.com/pdfs/tocris_msds/7969_sds.pdf?1754708245
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solvent. Collect the rinsate as

hazardous liquid waste.

rinsed, empty chemical

containers.

Final Disposal: Arrange for

pickup and disposal of all

hazardous waste through your

institution's EHS department.

[1]

Ensure all waste containers

are properly labeled with the

full chemical name and

associated hazards.

Experimental Protocols
SIS17 is a valuable tool for studying the biological functions of HDAC11. Below are summaries

of common experimental applications.

Cell-Based Assays
Cell Viability Assay: To assess the cytotoxic effects of SIS17, cancer cell lines (e.g., K562)

can be treated with varying concentrations of SIS17, alone or in combination with other

therapeutic agents like oxaliplatin.[2] Cell viability can be measured using standard methods

such as MTT or CellTiter-Glo assays after a specified incubation period (e.g., 48 hours).[2]

Western Blot Analysis: To investigate the effect of SIS17 on protein acylation, cells (e.g.,

MCF7) can be treated with SIS17 for a defined period (e.g., 6 hours).[2] Following treatment,

cell lysates are prepared and subjected to SDS-PAGE and western blotting to detect

changes in the acylation status of target proteins, such as SHMT2.[2]

Visualizing Key Processes
To further clarify procedural and biological concepts related to SIS17, the following diagrams

are provided.
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Safe Handling and Disposal Workflow for SIS17
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Caption: A flowchart illustrating the safe handling and disposal workflow for SIS17.
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HDAC11 Signaling Pathway and Inhibition by SIS17
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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